5-Amino-4-chloro-2-methylbenzonitrile
Overview
Description
5-Amino-4-chloro-2-methylbenzonitrile is a useful research compound. Its molecular formula is C8H7ClN2 and its molecular weight is 166.61 g/mol. The purity is usually 95%.
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Scientific Research Applications
Rao et al. (2014) developed a method for preparing 4-(5-substituted amino methyl)-1H-tetrazol-1-yl)benzonitriles from p-aminobenzonitrile, showing potential for creating biologically potent tetrazoles (Rao, Gopal Rao, & Prasanna, 2014).
Galievsky et al. (2005) explored the use of tetrafluoro-aminobenzonitriles for ultrafast intramolecular charge transfer and internal conversion, useful in rapid protonation and synthesis of new compounds (Galievsky et al., 2005).
Ye et al. (2016) synthesized 4-amino-2-methyl-10H-thieno[2,3-b][1,5]benzodiazepine using a new reducing system with tin powder and hydrochloric acid, aiming for sustainable development and reduced environmental impact (Ye, Liu, Chang, & Xu, 2016).
Verma et al. (2015) identified 2-aminobenzene-1,3-dicarbonitriles as potential green corrosion inhibitors for aluminum in 0.5 M NaOH (Verma, Singh, Bahadur, Ebenso, & Quraishi, 2015).
Sutherland and Tennant (1974) demonstrated a new route to 4-aminoquinazoline derivatives, highlighting the versatility of aminobenzonitriles in synthesizing polyazaheterocyclic compounds (Sutherland & Tennant, 1974).
Verma et al. (2015) also showed that ABDN-3, a derivative of 2-aminobenzene-1,3-dicarbonitrile, effectively inhibits mild steel corrosion in 1M HCl (Verma, Quraishi, & Singh, 2015).
Fathima et al. (2014) studied the crystal structure of 5-Amino-1-(2-chloro-ethyl)-1H-pyrazole-4-carbonitrile, finding intermolecular interactions that stabilize its structure (Fathima, Khazi, Khazi, & Begum, 2014).
properties
IUPAC Name |
5-amino-4-chloro-2-methylbenzonitrile | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H7ClN2/c1-5-2-7(9)8(11)3-6(5)4-10/h2-3H,11H2,1H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GATWCXAEIOOQGZ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1C#N)N)Cl | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H7ClN2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
166.61 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
5-Amino-4-chloro-2-methylbenzonitrile |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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